Cas no 1857030-42-2 (1-{1,4-Diazabicyclo[3.2.1]octan-4-yl}prop-2-en-1-one)

• Product Name: 1-{1,4-Diazabicyclo[3.2.1]octan-4-yl}prop-2-en-1-one
• CAS No: 1857030-42-2
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 5686159
• PubChem ID: 130837011
• Update Time: 2025-06-29

1-{1,4-Diazabicyclo[3.2.1]octan-4-yl}prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{1,4-diazabicyclo[3.2.1]octan-4-yl}prop-2-en-1-one
• AKOS033813885
• 1857030-42-2
• EN300-2495007
• 1-{1,4-Diazabicyclo[3.2.1]octan-4-yl}prop-2-en-1-one

• Inchi： 1S/C9H14N2O/c1-2-9(12)11-6-5-10-4-3-8(11)7-10/h2,8H,1,3-7H2
• InChI Key： FCUDGAJTJPJHON-UHFFFAOYSA-N
• SMILES： O=C(C=C)N1CCN2CCC1C2

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 23.6Ų

Additional information on 1-{1,4-Diazabicyclo[3.2.1]octan-4-yl}prop-2-en-1-one

Professional Introduction to Compound with CAS No. 1857030-42-2 and Product Name: 1-{1,4-Diazabicyclo[3.2.1]octan-4-yl}prop-2-en-1-one

The compound with the CAS number 1857030-42-2 and the product name 1-{1,4-Diazabicyclo[3.2.1]octan-4-yl}prop-2-en-1-one represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and molecular recognition studies.

The molecular structure of this compound features a 1,4-diazabicyclo[3.2.1]octan-4-yl moiety, which is a bicyclic amine derivative known for its ability to interact with various biological targets. This moiety contributes to the compound's stability and flexibility, making it a valuable scaffold for designing novel bioactive molecules. The presence of a prop-2-en-1-one (allyl ketone) group further enhances its reactivity, allowing for diverse chemical modifications and functionalizations.

In recent years, there has been growing interest in the development of small-molecule inhibitors that target protein-protein interactions (PPIs), which play crucial roles in numerous biological processes. The 1,4-diazabicyclo[3.2.1]octan-4-yl group in this compound has been shown to disrupt specific PPIs by binding to hydrophobic pockets or crevices on protein surfaces. This capability makes it an attractive candidate for the development of therapeutic agents against diseases such as cancer, inflammation, and neurodegenerative disorders.

One of the most compelling aspects of this compound is its potential in medicinal chemistry applications. The structural motif allows for easy derivatization, enabling researchers to generate libraries of compounds with tailored properties. For instance, modifications at the allyl ketone position can introduce different electronic and steric effects, influencing binding affinity and selectivity. Such flexibility is crucial for optimizing drug-like properties, including solubility, bioavailability, and metabolic stability.

Recent studies have demonstrated the utility of this compound in preclinical models as a modulator of enzyme activity and receptor binding. Specifically, researchers have explored its interaction with kinases and other enzymes involved in signal transduction pathways. The bicyclic amine core provides a favorable pharmacophore for inhibiting these enzymes by occupying key binding pockets, thereby disrupting aberrant signaling cascades associated with disease states.

The compound's unique structural features also make it suitable for use in material science applications beyond pharmaceuticals. For example, its ability to form stable complexes with other molecules has been exploited in the design of supramolecular assemblies and molecular recognition systems. These systems have potential applications in sensors, catalysts, and nanotechnology platforms.

From a synthetic chemistry perspective, the preparation of 1-{1,4-Diazabicyclo[3.2.1]octan-4-yl}prop-2-en-1-one involves sophisticated cyclization reactions and functional group interconversions. Advanced synthetic methodologies have been employed to construct the bicyclic framework while maintaining high yields and purity standards. These synthetic strategies are critical for ensuring that the final product meets the stringent requirements of industrial-scale production.

The regulatory landscape for this compound is also noteworthy. As it is not classified as a hazardous or controlled substance under current guidelines, it can be more easily handled and studied in laboratory settings without extensive regulatory oversight. This aspect simplifies research protocols and accelerates the discovery process.

In conclusion, the compound with CAS No. 1857030-42-2 and product name 1-{1,4-Diazabicyclo[3.2.1]octan-4-yl}prop-2-en-1-one represents a promising candidate for further exploration in both academic research and industrial applications. Its unique structural features offer opportunities for developing novel therapeutics targeting complex biological pathways while also serving as a versatile building block in synthetic chemistry.